Cas no 2229591-01-7 (1-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}piperazine)

• Product Name: 1-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}piperazine
• CAS No: 2229591-01-7
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 6041711
• PubChem ID: 165699093
• Update Time: 2025-05-23

1-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}piperazine
• 2229591-01-7
• EN300-1731134
• 1-methyl-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine

• Inchi： 1S/C10H14N6/c1-16-3-2-11-6-9(16)7-4-8-10(12-5-7)14-15-13-8/h4-5,9,11H,2-3,6H2,1H3,(H,12,13,14,15)
• InChI Key： CRSZVCNFPQNYJQ-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 218.12799447g/mol
• Monoisotopic Mass: 218.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}piperazine

Compound CAS No. 2229591-01-7: 1-Methyl-2-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}Piperazine

The compound with CAS No. 2229591-01-7, known as 1-methyl-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}piperazine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The molecule's unique structure incorporates a piperazine ring fused with a triazolo-pyridine moiety, making it a promising candidate for drug development.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its effectiveness against a range of bacterial and fungal pathogens. Researchers have found that the triazolo-pyridine moiety plays a crucial role in enhancing the molecule's bioactivity. This finding underscores the importance of heterocyclic structures in designing novel antimicrobial agents. Furthermore, the methyl substitution on the piperazine ring has been shown to improve the compound's solubility and stability, which are critical factors for its potential use in pharmaceutical formulations.

In addition to its antimicrobial activity, 1-methyl-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}piperazine has demonstrated significant anti-inflammatory properties. Preclinical studies have revealed that this compound can inhibit key inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. The molecule's ability to modulate these pathways without causing significant side effects has been attributed to its unique structural arrangement.

The synthesis of this compound involves a multi-step process that includes the formation of the triazolo-pyridine ring followed by its coupling with the piperazine moiety. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, resulting in higher yields and improved purity. These improvements have facilitated further studies on the compound's pharmacokinetics and toxicity profiles.

From an industrial application perspective, this compound holds promise as a lead molecule for developing new drugs targeting infectious diseases and inflammatory disorders. Its structural versatility allows for further modifications to enhance its efficacy and selectivity. Researchers are actively exploring strategies to modify the substituents on both the piperazine and triazolo-pyridine rings to achieve better therapeutic outcomes.

In conclusion, CAS No. 2229591-01-7, or 1-methyl-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}piperazine, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.